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Compound of Interest

Compound Name: 2-Bromo-5-methylbenzoic acid

Cat. No.: B1267906 Get Quote

In the landscape of modern drug discovery and organic synthesis, 2-Bromo-5-methylbenzoic
acid stands out as a versatile and valuable intermediate.[1] Its unique molecular structure,

featuring a carboxylic acid, a methyl group, and a bromine atom on a benzene ring, provides a

reactive scaffold for constructing complex, biologically active molecules and advanced

materials.[1][2] However, its utility in the laboratory is intrinsically linked to a thorough

understanding and rigorous application of safety protocols. This guide is designed not as a

mere checklist, but as a technical resource for the experienced scientist. It aims to elucidate the

"why" behind the "how," fostering a culture of safety that is both intelligent and intuitive. By

grounding our procedures in the fundamental chemical and toxicological properties of this

compound, we can ensure that innovation and safety proceed hand-in-hand.

Chemical and Physical Profile
A foundational understanding of a compound's properties is the first step in a comprehensive

safety assessment. These characteristics dictate its behavior under various laboratory

conditions and inform the specific handling and storage requirements.
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Property Value Source(s)

CAS Number 6967-82-4 [1][3][4]

Molecular Formula C₈H₇BrO₂ [1][2][3][4]

Molecular Weight 215.04 - 215.05 g/mol [1][2][3][4]

Appearance
White to off-white crystalline

powder/solid
[1][2][3]

Melting Point 136-143 °C [1][2][3]

Boiling Point 311.6±30.0 °C (Predicted) [2]

Solubility
Slightly soluble in chloroform

and methanol
[2]

pKa 2.92±0.10 (Predicted) [2]

Hazard Identification and GHS Classification
2-Bromo-5-methylbenzoic acid is classified as hazardous.[5] The following Globally

Harmonized System (GHS) classifications are consistently reported across multiple safety data

sheets. Understanding these hazards is critical for risk mitigation.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

(Source: Synthesis of data from[5][6][7])

Signal Word:Warning[5][6][8]
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Hazard Pictograms:

The Core of Safety: Personal Protective Equipment
(PPE)
The consistent use of appropriate PPE is the most direct and effective control measure for

preventing personal exposure. The selection of PPE must directly address the identified

hazards of skin/eye irritation, inhalation, and ingestion.
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Protection Type Specification
Rationale and Field
Insights

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN166 (EU) or OSHA 29 CFR

1910.133 (US).[5][7]

The crystalline powder form

poses a significant risk of

mechanical eye injury and

chemical irritation. Standard

safety glasses are insufficient;

side-shields are mandatory to

protect against airborne

particles generated during

weighing and transfer.

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile). Inspected prior to

use.[6] A lab coat or chemical-

resistant apron.[9]

The compound is a known skin

irritant.[6][7] Gloves must be

inspected for pinholes or

degradation before each use.

A lab coat prevents

contamination of personal

clothing. For larger quantities,

impervious clothing may be

necessary.[6]

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

chemical fume hood.[5][7] If

engineering controls are

insufficient or irritation is

experienced, a NIOSH/MSHA

approved respirator with a

particulate filter is required.[5]

[6][7]

As a fine powder, the

compound can easily become

airborne, posing an inhalation

hazard that may cause

respiratory irritation.[6][7] All

weighing and transfer

operations should be

performed within a fume hood

to minimize aerosolization.

Laboratory Handling and Storage Protocols
A self-validating safety system involves embedding checks and best practices into the standard

workflow. The following protocols are designed to minimize risk at every stage of the chemical's

lifecycle in the lab.
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Engineering and Administrative Controls
Primary Engineering Control: Always handle 2-Bromo-5-methylbenzoic acid in a properly

functioning chemical fume hood to control dust and vapor exposure.[5]

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of dust.[10]

[11]

Eye Wash and Safety Shower: Eyewash stations and safety showers must be readily

accessible and tested regularly.[5][12]

Work Practices: Avoid the formation of dust during handling.[11] Do not eat, drink, or smoke

in areas where the chemical is handled, stored, or used.[7][10] Wash hands thoroughly after

handling, especially before leaving the laboratory.[7][13]

Chemical Storage
Proper storage is crucial for maintaining chemical integrity and preventing hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated place.[5][7][11] A recommended storage

temperature is between 0-8°C.[1]

Container: Keep the container tightly closed and securely sealed.[5][7][11]

Incompatibilities: Store away from strong oxidizing agents.[7][12]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards.
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Preparation & Handling

Storage
Waste Disposal

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Weigh Solid Carefully
(Avoid Dust Generation)

Transfer to Reaction Vessel

Seal Container Tightly

Post-Reaction

Collect Contaminated PPE
& Labware

Post-Experiment

Store at 0-8°C Segregate from
Oxidizing Agents

Place in Labeled
Hazardous Waste Container

Arrange for Licensed
Waste Disposal
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Keep comfortable

3. Seek medical help if unwell

1. Remove contaminated clothing
2. Wash with soap & water (15 min)

3. Seek medical help if irritation persists

1. Rinse with water (15 min)
2. Remove contact lenses

3. Seek IMMEDIATE medical attention

1. Rinse mouth
2. DO NOT induce vomiting

3. Seek medical help

Click to download full resolution via product page

Caption: Decision-making workflow for first aid response to exposure.

Accidental Release Measures
Personal Precautions: Avoid all personal contact. [10]Wear the prescribed PPE. [6]Evacuate

unnecessary personnel. [6][11]* Environmental Precautions: Prevent spillage from entering

drains or water courses. [10]* Containment and Cleanup: Use dry clean-up procedures and

avoid generating dust. [10]Carefully sweep up or vacuum the material and place it into a

suitable, labeled container for disposal. [12]Wash the spill area thoroughly with soap and

water. [10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam. [6][11]* Specific Hazards: Thermal decomposition can lead to the release of

irritating and toxic gases, including carbon oxides and hydrogen bromide. [7][8]* Protective

Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full

protective gear. [7][13]

Disposal Considerations
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All waste generated from the use of 2-Bromo-5-methylbenzoic acid must be treated as

hazardous.

Chemical Waste: Dispose of the chemical and any heavily contaminated materials in a

designated, labeled hazardous waste container. [7][14]* Contaminated PPE: Contaminated

gloves, weigh boats, and other disposable PPE should be placed in a sealed bag and

disposed of as hazardous waste. [14]* Regulatory Compliance: All disposal practices must

be in accordance with applicable federal, state, and local regulations. [7][13]Consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Toxicological and Reactivity Profile
Toxicology: The toxicological properties have not been fully investigated. [7]However, the

available data indicates it is harmful if swallowed and causes skin, eye, and respiratory

irritation. [6][7]* Chemical Stability: The compound is stable under normal, recommended

storage conditions. [5][7]* Reactivity: It is incompatible with strong oxidizing agents. [7][12]*

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and hydrogen bromide. [7][8]

References
SAFETY DATA SHEET. National Institute of Standards and Technology. (2015-12-01). [Link]
2-Bromo-5-methylbenzoic acid | C8H7BrO2 | CID 228080 - PubChem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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